Cas no 1448069-54-2 (4-(1-methyl-1H-imidazol-4-yl)sulfonyl-2-phenylmorpholine)

• Product Name: 4-(1-methyl-1H-imidazol-4-yl)sulfonyl-2-phenylmorpholine
• CAS No: 1448069-54-2
• MF: C₁₄H₁₇N₃O₃S
• MW: 307.36808180809
• CID: 6222846
• PubChem ID: 71806099
• Update Time: 2025-10-28

4-(1-methyl-1H-imidazol-4-yl)sulfonyl-2-phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-imidazol-4-yl)sulfonyl-2-phenylmorpholine
• 4-(1-methylimidazol-4-yl)sulfonyl-2-phenylmorpholine
• 4-((1-methyl-1H-imidazol-4-yl)sulfonyl)-2-phenylmorpholine
• 1448069-54-2
• AKOS024558841
• 4-[(1-methyl-1H-imidazol-4-yl)sulfonyl]-2-phenylmorpholine
• F6436-0112

• Inchi： 1S/C14H17N3O3S/c1-16-10-14(15-11-16)21(18,19)17-7-8-20-13(9-17)12-5-3-2-4-6-12/h2-6,10-11,13H,7-9H2,1H3
• InChI Key： OBVBWFNLVORREY-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C=N1)(N1CCOC(C2C=CC=CC=2)C1)(=O)=O

Computed Properties

• Exact Mass: 307.09906259g/mol
• Monoisotopic Mass: 307.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.8Ų

Additional information on 4-(1-methyl-1H-imidazol-4-yl)sulfonyl-2-phenylmorpholine

4-(1-Methyl-1H-imidazol-4-yl)sulfonyl-2-phenylmorpholine: A Comprehensive Overview

The compound 4-(1-methyl-1H-imidazol-4-yl)sulfonyl-2-phenylmorpholine, identified by the CAS number CAS No. 1448069-54-2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of morpholine derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this molecule incorporates a morpholine ring, a sulfonyl group, and an imidazole moiety, making it a versatile compound for research and development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic processes. These methods not only enhance the efficiency of production but also ensure higher purity levels, which are critical for its application in sensitive fields like drug discovery. The integration of the imidazole group into the molecule introduces unique electronic properties, making it a valuable component in heterocyclic chemistry studies.

The sulfonyl group attached to the morpholine ring plays a crucial role in modulating the compound's reactivity and solubility. This functional group is known for its ability to enhance the stability of molecules under various chemical conditions, making it suitable for use in both aqueous and organic solvents. Recent research has highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and antiviral agents.

In terms of physical properties, 4-(1-methyl-1H-imidazol-4-yl)sulfonyl-2-phenylmorpholine exhibits a melting point that is consistent with other sulfonylated morpholine derivatives, indicating its stability under thermal conditions. Its solubility profile has been optimized through careful structural design, allowing it to dissolve effectively in common organic solvents such as dichloromethane and dimethylformamide (DMF). This characteristic is particularly advantageous for its use in solution-based chemical reactions and analytical techniques like high-performance liquid chromatography (HPLC).

The biological activity of this compound has been a focal point of recent studies. Researchers have explored its potential as an inhibitor of key enzymes involved in metabolic pathways, such as kinases and proteases. Initial findings suggest that the molecule exhibits moderate inhibitory activity against certain targets, paving the way for further optimization to enhance its potency and selectivity.

Moreover, the incorporation of the phenyl group into the morpholine ring contributes to the compound's aromaticity, which can influence its pharmacokinetic properties. Studies have indicated that this modification may improve the molecule's bioavailability when administered orally, making it a promising candidate for drug delivery systems.

In conclusion, 4-(1-methyl-1H-imidazol-4-yl)sulfonyl-2-phenylmorpholine represents a significant advancement in heterocyclic chemistry, offering a versatile platform for further research and development. Its unique structure, combined with its favorable physical and biological properties, positions it as a valuable tool in various scientific disciplines.